Cas no 53814-86-1 (Hexanoic acid,2-ethyl-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester)

• Product Name: Hexanoic acid,2-ethyl-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester
• CAS No: 53814-86-1
• MF: C₁₆H₃₂O₆
• MW: 320.421686172485
• CID: 374437
• PubChem ID: 103841
• Update Time: 2025-07-02

Hexanoic acid,2-ethyl-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester
• 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl 2-ethylhexanoate
• 2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethyl 2-ethylhexanoate
• 2-{2-[2-(2-hydroxyethoxy)ethoxy]ethoxy}ethyl 2-ethylhexanoate
• Hexanoic acid, 2-ethyl-, 2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)ethyl ester
• F72042
• 53814-86-1
• NS00056879
• SCHEMBL9167701
• DTXSID80866363
• EINECS 258-795-7
• DB-251101
• KMFYCMCMPSNIJX-UHFFFAOYSA-N

• Inchi： 1S/C16H32O6/c1-3-5-6-15(4-2)16(18)22-14-13-21-12-11-20-10-9-19-8-7-17/h15,17H,3-14H2,1-2H3
• InChI Key： KMFYCMCMPSNIJX-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCO)C(C(CC)CCCC)=O

Computed Properties

• Exact Mass: 320.21996
• Monoisotopic Mass: 320.219889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.023
• Boiling Point: 410.5°Cat760mmHg
• Flash Point: 135.5°C
• Refractive Index: 1.453
• PSA: 74.22